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Abstract: This document provides a comprehensive technical guide to the principles, selection,
and practical implementation of acousto-optic modulators (AOMs) based on tellurium dioxide
(TeOz2) crystals. TeO:z is a material of choice for acousto-optic devices due to its exceptionally
high acousto-optic figure of merit, which allows for efficient modulation of light with low radio
frequency (RF) power requirements.[1][2] This guide covers the underlying physics, details key
performance parameters, and offers step-by-step protocols for alignment and operation, aiming
to equip researchers with the knowledge to effectively integrate these powerful components
into their optical systems.

Part 1: Theoretical Foundation of TeO2 Acousto-

Optic Modulators
The Acousto-Optic Effect

The operation of an AOM is based on the acousto-optic effect, which describes the interaction
between sound waves and light. When an RF electrical signal is applied to a piezoelectric
transducer bonded to a crystal like TeOz, it generates an acoustic wave that propagates
through the medium.[3][4] This acoustic wave creates a periodic modulation of the crystal's
refractive index through the elasto-optic effect.[5] This induced periodic variation acts as a
dynamic diffraction grating for an incident laser beam.[6]
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The Unique Advantages of Tellurium Dioxide (TeOz2)

Tellurium dioxide, in its paratellurite crystal form, is an optically transparent, birefringent
material belonging to the tetragonal crystal system.[7] It is widely regarded as one of the most
efficient acousto-optic materials available for applications in the visible to mid-infrared range
(0.35 um to 5 pm).[1][8]

The primary reason for its prominence is its extraordinarily high acousto-optic figure of merit
(M2). Mz is a material-dependent parameter that quantifies the efficiency of the acousto-optic
interaction and is defined as:

M2 = n®p2/ pv3

where:

e nis the refractive index.

e pis the relevant component of the photoelastic tensor.
e pis the material density.

e Vv is the acoustic velocity.

TeO2's key advantage lies in its unique crystallographic properties, which support a slow shear
acoustic wave propagating along the[9] crystal axis.[10] This mode has an exceptionally low
acoustic velocity (v), which, due to the inverse cubic relationship in the M2 formula, results in a
phenomenally large figure of merit.[11] This high M2 value means that a high diffraction
efficiency can be achieved with significantly less RF drive power compared to other materials
like fused silica or lead molybdate.[11][12]

Anisotropic Bragg Diffraction

In most AOM applications, the interaction is operated in the Bragg diffraction regime. This
occurs when the incident laser beam strikes the acoustic grating at a specific angle, known as
the Bragg angle (8e). At this angle, the diffracted light constructively interferes in only one
direction, primarily into the first diffraction order.
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In an anisotropic crystal like TeOz, the refractive index depends on the polarization and
propagation direction of light. Anisotropic diffraction occurs when the polarization of the
diffracted beam is orthogonal to that of the incident beam. This property is particularly useful in
TeO2 AOMs, as it allows for efficient diffraction and can be exploited in applications requiring

polarization switching.
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Caption: The Acousto-Optic Effect in a TeO2 Modulator.

Part 2: Performance Parameters & Selection Guide

Choosing the correct AOM requires understanding its key performance metrics and how they

relate to the specific application.
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Parameter

Typical Range for TeO2
AOMs

Description & Causality

Wavelength Range

350 nm - 5000 nm

The spectral window where the
crystal has high optical
transmission. TeO: offers
excellent transparency from
the near-UV to the mid-IR.[8]

Diffraction Efficiency (n)

>85%

The ratio of the optical power
in the first-order diffracted
beam to the incident beam
power.[6] High Mz in TeO2
allows for high efficiency at low
RF power.[5]

Rise Time (tr)

5 ns - 160 ns/mm (beam

diameter)

The time it takes for the
diffracted beam intensity to rise
from 10% to 90% in response
to a step input from the RF
driver. It is fundamentally
limited by the acoustic transit
time across the laser beam
waist (tr = 0.66 * d/v, where d is
the beam diameter). A smaller
beam diameter is required for

faster rise times.[4]

Modulation Bandwidth

Up to 100 MHz

The frequency range over
which the intensity of the
diffracted beam can be
effectively modulated. It is
inversely proportional to the

rise time.[13]

RF Drive Frequency

20 MHz - 350 MHz

The center frequency of the RF
signal applied to the AOM. This
determines the Bragg angle

and the separation angle
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between the zero and first-

order beams.[13]

The physical size of the crystal
window through which the
) laser can pass.[4] The laser
Active Aperture 0.1 mm-10 mm )
beam diameter must be
smaller than the active

aperture.

AOM Selection Workflow

To select the appropriate TeO2 AOM, researchers should consider the primary requirements of
their experiment.
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Caption: Workflow for selecting an appropriate TeO2 AOM.
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Part 3: Practical Implementation & Protocols

Protocol 1: Basic AOM Alignment for Maximum
Efficiency

This protocol describes the steps to align a TeO2 AOM for optimal Bragg diffraction efficiency.
The goal is to orient the AOM so the incident laser beam meets the acoustic wave at the
precise Bragg angle.

Materials:

CW Laser Source

TeO2 AOM and matching RF Driver

Optical posts, mounts, and a stable optical table

Two power meters or one power meter and a beam dump

Alignment irises
Procedure:
« Initial Setup:

o Mount the laser and establish a stable, collimated beam path parallel to the optical table
and at a fixed height. Use two irises to define the beam path.

o Mount the AOM on a stage that allows for rotational adjustment (for setting the Bragg
angle) and translational adjustment.

e Rough Alignment:

o Place the AOM in the beam path. Adjust its position and orientation until the laser beam
passes cleanly through the center of the active aperture without clipping.

o Power on the RF driver at a moderate power level. You should immediately see the
undiffracted (zero-order) beam and at least one diffracted (first-order) beam exiting the
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AOM.
» Bragg Angle Optimization:

o Place a power meter in the path of the first-order diffracted beam. Place a beam dump or a
second power meter to measure the zero-order beam.

o Slowly and carefully rotate the AOM. Observe the power in the first-order beam. You are
looking for the angle that maximizes this power.[14]

o As you approach the optimal Bragg angle, the power in the first-order beam will increase
sharply, while the power in the zero-order beam will decrease (a characteristic "dip").

e RF Power Tuning:
o With the AOM set at the optimal Bragg angle, adjust the RF power from the driver.[14]

o Record the first-order power as you increase the RF power. Initially, the diffracted power
will increase linearly. It will then saturate. Driving the AOM with excessive power can
cause the efficiency to decrease and may damage the device.[15] Set the power to the
level that provides the desired efficiency, typically at the start of the saturation plateau.

¢ Final Verification:

o Calculate the diffraction efficiency: n = P1/ P_in, where P1 is the power in the first-order
beam and P_in is the incident power measured before the AOM.

o For high-precision applications, minor iterative adjustments of the Bragg angle and RF
power may be necessary to achieve the specified maximum efficiency.[16]

Protocol 2: AOM Setup for Laser Intensity Modulation

This protocol details how to configure an aligned AOM system for modulating the intensity of a
laser beam using an external signal.

Materials:

e Aligned AOM system (from Protocol 1)
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e Function Generator or Arbitrary Waveform Generator (AWG)
» Fast Photodiode

o Oscilloscope

Procedure:

» System Configuration:

o Ensure the AOM is aligned for maximum efficiency as described in Protocol 1. The first-
order diffracted beam will be the modulated output. The zero-order beam should be
blocked with a beam dump.

o Connect the analog modulation input of the RF driver to the output of your function
generator or AWG.[17][18]

e Modulation Signal:

o Set the function generator to produce a desired waveform (e.g., a square wave for digital
on/off switching or a sine wave for analog modulation).

o Ensure the voltage level of the modulation signal is within the specified range for the RF
driver's analog input (typically 0-1V or 0-5V).

» Detection and Measurement:

o Position the photodiode to capture the first-order diffracted beam.

o Connect the photodiode output to an oscilloscope to monitor the modulated optical signal.
e Optimization and Verification:

o Display both the input modulation signal from the function generator and the output signal
from the photodiode on the oscilloscope.

o Verify that the optical signal faithfully reproduces the input waveform.
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o For high-speed modulation, you may need to focus the laser beam to a smaller spot size
within the AOM to decrease the rise time, as it is dependent on the acoustic transit time
across the beam.[4] If the beam is focused, a re-optimization of the Bragg angle will be
necessary due to the increased beam divergence.
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Caption: Experimental setup for laser intensity modulation.

Part 4: Advanced Applications in Research

The unique properties of TeO2 AOMs make them indispensable tools in various scientific fields.

Confocal & Multiphoton Microscopy: AOMs are used for rapid and precise control of laser
intensity for pixel-by-pixel illumination, enabling fast frame-rate imaging while minimizing
phototoxicity.

Optical Tweezers & Trapping: By controlling the intensity and position (using AOMs as
deflectors), researchers can manipulate microscopic particles, cells, or even single
molecules.[19][20] AOMs allow for rapid scanning of the trap position to create multiple traps
from a single laser source.

Laser Q-switching and Mode-locking: AOMs can be placed inside a laser cavity to modulate
the cavity's Q-factor, generating high-energy, short pulses of light (Q-switching) or to produce
ultrashort pulses (mode-locking).[1][15]

Frequency Shifting: The diffracted beam from an AOM is frequency-shifted by an amount
equal to the RF drive frequency.[15] This is critical for applications like heterodyne
interferometry and laser cooling of atoms.
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Conclusion

Acousto-optic modulators based on tellurium dioxide crystals offer an unparalleled
combination of high diffraction efficiency and low power consumption, driven by the material's
unique slow shear acoustic mode. By understanding the fundamental principles of anisotropic
Bragg diffraction and key performance metrics, researchers can confidently select and
integrate these devices. The protocols provided herein offer a practical framework for achieving
optimal performance in applications ranging from high-speed laser intensity modulation to
advanced microscopy and optical manipulation.

References

e Shalom EO. Introduction to Acousto-Optic Crystals. [Online] Available at: [Link]

o ResearchGate. Experimental setup for acousto-optic intensity-modulation of the laser....
[Online] Available at: [Link]

» Voloshinov, V. B., & Polikarpova, N. V. (2018). Acousto-optic control of internal acoustic
reflection in tellurium dioxide crystal in case of strong elastic energy walkoff [Invited].
Optical Engineering, 57(10), 102007. [Online] Available at: [Link]

o ELENT-A. Acousto-optical applications of TeO2. [Online] Available at: [Link]

e IntraAction Corp. How Can Acoustic Optics Improve Optical Communication Systems?.
[Online] Available at: [Link]

e AOG Crystal. TeO2 Crystal | Acousto-optic Q-Switch. [Online] Available at: [Link]

e Mys, O, et al. (2014). Anisotropy of acoustooptic figure of merit for TeO2 crystals. 1.
Isotropic diffraction. Ukrainian Journal of Physical Optics, 15(2), 76-87. [Online] Available at:
[Link]

o NEOS Technologies. Introduction to Acousto-Optic Modulators and Deflector. [Online]
Available at: [Link]

e Peshin, A. V., et al. (2022). Evaluation of the Tellurium Dioxide Crystal Shear Acoustic
Wave Attenuation at 40-140 MHz Frequency. Materials, 15(16), 5732. [Online] Available at:

© 2025 BenchChem. All rights reserved. 11/15 Tech Support


https://www.benchchem.com/product/b1210520?utm_src=pdf-body
https://www.shalomeo.com/knowledge-base/introduction-to-acousto-optic-crystals
https://www.researchgate.net/figure/Experimental-setup-for-acousto-optic-intensity-modulation-of-the-laser-pulse-The_fig1_230843194
https://www.benchchem.com/product/b1210520?utm_src=pdf-body
https://opg.optica.org/oe/fulltext.cfm?uri=oe-26-12-15575&id=388526
http://www.elent-a.net/en/articles/acousto-optical-applications-of-teo2
https://intraaction.com/how-can-acoustic-optics-improve-optical-communication-systems/
https://www.aogcrystal.com/TeO2-Crystal-pd49999557.html
https://www.researchgate.net/publication/281566492_Anisotropy_of_acoustooptic_figure_of_merit_for_TeO2_crystals_1_Isotropic_diffraction
https://www.neost.com/assets/1/7/Intro_to_AO_Modulators__Deflectors.pdf
https://www.benchchem.com/product/b1210520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

[Link]
DTIC. AD-A251 865 - Guided-Wave TeO2 Acousto-Optic Devices. [Online] Available at: [Link]

Optica Publishing Group. Using an acousto-optic modulator as a fast spatial light modulator.
[Online] Available at: [Link]

BeamQ. A review of physical principles and applications of acousto-optic deflectors on the
basis paratellurite. [Online] Available at: [Link]

Optica Publishing Group. Anisotropy of the acousto-optic figure of merit for LINbO 3 crystals:
isotropic diffraction. [Online] Available at: [Link]

ETH Zirich Research Collection. Laser Intensity Stabilization and Pulse Shaping for
Trapped-lon Experiments using Acousto-Optic Modulators. [Online] Available at: [Link]

Mys, O., et al. (2016). Anisotropy of acoustooptic figure of merit for TeO2 crystals. 2.
Anisotropic diffraction: Errata. Ukrainian Journal of Physical Optics, 17(2), 101. [Online]
Available at: [Link]

Universitat Freiburg. Experiment 5 Acousto-optic modulator. [Online] Available at: [Link]

ResearchGate. Non-collinear anisotropic (e — 0) acousto-optic interaction in TeO2....
[Online] Available at: [Link]

Semantic Scholar. TeO2 anisotropic Bragg light deflector without midband degeneracy.
[Online] Available at: [Link]

ams Technologies. Acousto-Optic Modulators Gooch & Housego. [Online] Available at: [Link]

Isomet Corporation. Application Note. [Online] Available at: [Link]

SMART SCI & TECH. How to Design an Acousto-Optic Modulator in an Optical System.
[Online] Available at: [Link]

EQ Photonics. AOM 3200-1210 for 325-365nm. [Online] Available at: [Link]

Sintec Optronics. Fiber-Q™ Acousto-Optic Modulators. [Online] Available at: [Link]

© 2025 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9413628/
https://apps.dtic.mil/sti/tr/pdf/ADA251865.pdf
https://opg.optica.org/oe/fulltext.cfm?uri=oe-31-3-3568&id=525798
https://beamq.com/a-review-of-physical-principles-and-applications-of-acousto-optic-deflectors-on-the-basis-paratellurite/
https://opg.optica.org/josaa/abstract.cfm?uri=josaa-35-10-1736
https://www.research-collection.ethz.ch/handle/20.500.11850/347206
https://www.researchgate.net/publication/304533019_Anisotropy_of_acoustooptic_figure_of_merit_for_TeO2_crystals_2_Anisotropic_diffraction_Errata
https://physik.uni-freiburg.de/de/fakultaet/fachschaft/alt/protokolle/F-Praktikum/Acousto-optic%20modulator/files/aom.pdf
https://www.researchgate.net/figure/Non-collinear-anisotropic-e-o-acousto-optic-interaction-in-TeO2-crystal-a_fig1_340864388
https://www.semanticscholar.org/paper/TeO2-anisotropic-Bragg-light-deflector-without-Uchida-Ohmachi/10d18228d48858e762c90666657900b8754b5f88
https://www.amstechnologies-webshop.com/acousto-optic-modulators-aom-gh-p-2430-1
https://isomet.com/PDFs_App_Notes/Acousto-Optic%20Deflector%20Scanners.pdf
https://www.smartscitech.com/news/how-to-design-an-acousto-optic-modulator-in-an-optical-system-n5363196.html
https://www.eqphotonics.de/galleries/gh-aom-aofs-uv-vis-nir/aom-3200-1210-for-325-365nm-97-02377-01/
http://www.sintec.sg/products/1004/1043.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

International Journal of Science and Research (IJSR). Parameters Affect the Efficiency of
Acousto-Optic Modulators. [Online] Available at: [Link]

DK Photonics. Understanding Acousto-Optic Modulators: 5 Performance Metric Questions.
[Online] Available at: [Link]

Isomet Corporation. M1099(M)-T40L-2 - Acousto-Optic Modulator. [Online] Available at:
[Link]

MDPI. Evaluation of the Tellurium Dioxide Crystal Shear Acoustic Wave Attenuation at 40—
140 MHz Frequency. [Online] Available at: [Link]

Voloshinov, V., et al. (2020). Characterization and alignment of acousto-optic devices using
digital tailored RF waveforms. Optics Express, 28(8), 11466-11479. [Online] Available at:
[Link]

ResearchGate. Step-by-step alignment of an AOTF: (a) rough alignment; (b) the same RF
signal, Bragg angle adjustment. [Online] Available at: [Link]

The McCarron Group. A Guide to Acousto-Optic Modulators. [Online] Available at: [Link]

MDPI. Investigation on the Full-Aperture Diffraction Efficiency of AOTF Based on Tellurium
Dioxide Crystals. [Online] Available at: [Link]

Giosafatt, C., et al. (2010). Space qualification issues in acousto-optic and electro-optic
devices. Proceedings of SPIE, 7814, 78140C. [Online] Available at: [Link]

Hanamura Optics. Gooch & Housegott AOM. [Online] Available at: [Link]

Int. J. Electrochem. Sci. Electrochemical and Optical Properties of Tellurium Dioxide (TeO2)
Nanopatrticles. [Online] Available at: [Link]

NIH National Center for Biotechnology Information. Synthesis of “Naked” TeO2 Nanoparticles
for Biomedical Applications. [Online] Available at: [Link]

Isomet Corporation. Acousto-Optic Modulator Driver - Application Note. [Online] Available at:
[Link]

© 2025 BenchChem. All rights reserved. 13/15 Tech Support


https://www.ijsr.net/get_abstract.php?paper_id=ART20196144
https://www.dkphotonics.com/blogs/acousto-optic-modulators-performance.html
https://isomet.com/PDFs_Data_Sheets/AOMs/M1099-T40L-2.pdf
https://www.benchchem.com/product/b1210520?utm_src=pdf-body
https://www.mdpi.com/1996-1944/15/16/5732
https://opg.optica.org/oe/fulltext.cfm?uri=oe-28-8-11466&id=429661
https://www.researchgate.net/figure/Step-by-step-alignment-of-an-AOTF-a-rough-alignment-b-the-same-RF-signal-Bragg_fig_4_340474668
http://www.themccarrongroup.com/wp-content/uploads/2018/11/A-Guide-to-Acousto-Optic-Modulators.pdf
https://www.benchchem.com/product/b1210520?utm_src=pdf-body
https://www.benchchem.com/product/b1210520?utm_src=pdf-body
https://www.mdpi.com/2076-3417/13/18/10228
https://www.spiedigitallibrary.org/conference-proceedings-of-spie/7814/78140C/Space-qualification-issues-in-acousto-optic-and-electro-optic-devices/10.1117/12.863116.full
https://www.hanamura-optics.com/products/aom/
https://www.benchchem.com/product/b1210520?utm_src=pdf-body
https://www.researchgate.net/publication/348982361_Electrochemical_and_Optical_Properties_of_Tellurium_Dioxide_TeO2_Nanoparticles
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9260787/
https://isomet.com/PDFs_App_Notes/830C-1%20Analog%20Modulator%20Driver.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Acal BFi. ISOMET Application Note. [Online] Available at: [Link]

MDPI. Holographic Optical Tweezers: Techniques and Biomedical Applications. [Online]
Available at: [Link]

Jones, P. H., Marago, O. M., & Volpe, G. Optical Tweezers: Principles and Applications.
[Online] Available at: [Link]

ResearchGate. Optical Tweezers: Principles & Applications. [Online] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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